Cas no 56009-31-5 (Methyl 3-Hydroxypentanoate)

• Product Name: Methyl 3-Hydroxypentanoate
• CAS No: 56009-31-5
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• CID: 350097
• PubChem ID: 538804
• Update Time: 2025-11-02

Methyl 3-Hydroxypentanoate Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-hydroxy-, methyl ester
• Methyl 3-hydroxypentanoate
• FT-0695091
• Methyl 3-hydroxypentanoate #
• methyl-3-hydroxy-pentanoate
• AM85819
• FT-0600250
• DTXSID70337118
• Pentanoic acid,3-hydroxy-,methyl ester
• SB84502
• Methyl3-hydroxypentanoate
• (?)-Methyl (R)-3-hydroxyvalerate
• SB45308
• FT-0712609
• C15994
• SCHEMBL322745
• (s)-(-)-2-acetoxysuccinicanhydride
• EN300-1826464
• 56009-31-5
• Methyl 3-Hydroxypentanoate

• Inchi： 1S/C6H12O3/c1-3-5(7)4-6(8)9-2/h5,7H,3-4H2,1-2H3
• InChI Key： XHFXKKFVUDJSPJ-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)CC

Computed Properties

• Exact Mass: 132.07866
• Monoisotopic Mass: 132.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 90.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on Methyl 3-Hydroxypentanoate

Methyl 3-Hydroxypentanoate (CAS No. 56009-31-5): Properties, Applications, and Market Insights

Methyl 3-Hydroxypentanoate (CAS No. 56009-31-5) is a versatile ester compound widely used in the fragrance, flavor, and specialty chemical industries. This organic compound, also known as methyl 3-hydroxyvalerate, is valued for its unique chemical properties and broad range of applications. With the increasing demand for sustainable and bio-based chemicals, Methyl 3-Hydroxypentanoate has gained attention as a potential green alternative in various industrial processes.

The chemical structure of Methyl 3-Hydroxypentanoate features a hydroxyl group at the third carbon position, making it a valuable intermediate in organic synthesis. Its molecular formula is C₆H₁₂O₃, and it typically appears as a colorless to pale yellow liquid with a fruity, sweet aroma. This characteristic odor makes it particularly useful in the flavor and fragrance industry, where it serves as a key ingredient in perfumes, food flavorings, and cosmetic formulations.

Recent trends in the chemical industry show growing interest in bio-derived esters like Methyl 3-Hydroxypentanoate. As consumers become more environmentally conscious, manufacturers are seeking sustainable alternatives to petroleum-based chemicals. This compound can be produced through biocatalytic processes using renewable resources, aligning with the global shift toward green chemistry and circular economy principles.

In pharmaceutical applications, Methyl 3-Hydroxypentanoate serves as a building block for more complex molecules. Researchers are exploring its potential in drug development, particularly as a precursor for chiral compounds used in asymmetric synthesis. The compound's hydroxyl group provides an active site for further chemical modifications, making it valuable in medicinal chemistry and pharmaceutical intermediates.

The global market for Methyl 3-Hydroxypentanoate is expected to grow steadily, driven by increasing demand from end-use industries. Market analysts project particular growth in the Asia-Pacific region, where expanding personal care and food industries are creating new opportunities for specialty chemicals. Manufacturers are investing in production capacity expansion and process optimization to meet this rising demand while maintaining competitive pricing.

Quality control is crucial for Methyl 3-Hydroxypentanoate applications, especially in food and pharmaceutical uses. The compound typically has a purity specification of ≥98%, with strict limits on impurities. Analytical methods such as gas chromatography (GC) and high-performance liquid chromatography (HPLC) are commonly employed to ensure product consistency and meet regulatory requirements.

Storage and handling of Methyl 3-Hydroxypentanoate require standard chemical safety precautions. The compound should be kept in tightly sealed containers away from heat sources and oxidizing agents. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and eye protection is recommended when handling the chemical in industrial settings.

Innovative applications for Methyl 3-Hydroxypentanoate continue to emerge in various fields. In material science, researchers are investigating its potential as a monomer for biodegradable polymers. The compound's structural features make it an interesting candidate for developing new sustainable materials with applications in packaging and medical devices.

From a regulatory perspective, Methyl 3-Hydroxypentanoate is generally recognized as safe for its intended uses when manufactured and handled properly. It is listed in various chemical inventories worldwide, including TSCA in the United States and REACH in the European Union. Manufacturers and users should always consult the latest regulatory guidelines for specific applications.

The synthesis of Methyl 3-Hydroxypentanoate can be achieved through several routes, including esterification of 3-hydroxypentanoic acid with methanol. Recent advancements in enzymatic catalysis have improved the efficiency and sustainability of production processes. These green synthesis methods reduce energy consumption and minimize waste generation compared to traditional chemical routes.

As the chemical industry evolves, Methyl 3-Hydroxypentanoate stands out as an example of how traditional specialty chemicals can adapt to modern sustainability requirements. Its combination of useful chemical properties, diverse applications, and potential for bio-based production makes it a compound worth watching in the coming years. Industry professionals and researchers continue to explore new possibilities for this versatile ester in various technological and industrial applications.